Cas no 856335-30-3 (1-Octanol, 8-phenoxy-)

1-Octanol, 8-phenoxy- structure
1-Octanol, 8-phenoxy- structure
Product Name:1-Octanol, 8-phenoxy-
CAS No:856335-30-3
MF:C14H22O2
MW:222.323284626007
CID:663894
Update Time:2024-01-31

1-Octanol, 8-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanol, 8-phenoxy-
    • 8-phenoxyoctan-1-ol
    • Inchi: 1S/C14H22O2/c15-12-8-3-1-2-4-9-13-16-14-10-6-5-7-11-14/h5-7,10-11,15H,1-4,8-9,12-13H2
    • InChI Key: ICXMSRLCKXBFEN-UHFFFAOYSA-N
    • SMILES: C(O)CCCCCCCOC1=CC=CC=C1

Experimental Properties

  • Density: 0.981±0.06 g/cm3(Predicted)
  • Melting Point: 41-42 °C
  • Boiling Point: 177 °C(Press: 4 Torr)
  • pka: 15.19±0.10(Predicted)

1-Octanol, 8-phenoxy- Related Literature

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